Cas no 1322605-11-7 ((6-Hydroxy-2-methyl-4-oxoquinazolin-3(4H)-yl)acetic acid)

• Product Name: (6-Hydroxy-2-methyl-4-oxoquinazolin-3(4H)-yl)acetic acid
• CAS No: 1322605-11-7
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 4588381
• PubChem ID: 56723693
• Update Time: 2025-05-19

(6-Hydroxy-2-methyl-4-oxoquinazolin-3(4H)-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• MFCD19691728
• (6-hydroxy-2-methyl-4-oxoquinazolin-3(4H)-yl)acetic acid
• (6-Hydroxy-2-methyl-4-oxo-4H-quinazolin-3-yl)-acetic acid
• (6-Hydroxy-2-methyl-4-oxoquinazolin-3(4H)-yl)acetic acid

• Inchi： 1S/C11H10N2O4/c1-6-12-9-3-2-7(14)4-8(9)11(17)13(6)5-10(15)16/h2-4,14H,5H2,1H3,(H,15,16)
• InChI Key： JKCTUFDANZNKET-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(O)C=C2)C(=O)N(CC(O)=O)C=1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on (6-Hydroxy-2-methyl-4-oxoquinazolin-3(4H)-yl)acetic acid

(6-Hydroxy-2-methyl-4-oxoquinazolin-3(4H)-yl)acetic acid (CAS No. 1322605-11-7): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

(6-Hydroxy-2-methyl-4-oxoquinazolin-3(4H)-yl)acetic acid, with the CAS number 1322605-11-7, is a promising compound in the field of medicinal chemistry. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. The unique structural features of (6-Hydroxy-2-methyl-4-oxoquinazolin-3(4H)-yl)acetic acid make it a valuable candidate for further research and development in drug discovery.

The molecular structure of (6-Hydroxy-2-methyl-4-oxoquinazolin-3(4H)-yl)acetic acid consists of a quinazolinone core with a hydroxyl group at the 6-position, a methyl group at the 2-position, and an acetic acid moiety attached to the 3-position. This arrangement confers specific chemical and biological properties that are crucial for its potential therapeutic applications. The hydroxyl group can participate in hydrogen bonding interactions, enhancing the compound's solubility and binding affinity to target proteins. The acetic acid moiety adds polarity and can influence the compound's pharmacokinetic properties.

Recent studies have highlighted the significant biological activities of (6-Hydroxy-2-methyl-4-oxoquinazolin-3(4H)-yl)acetic acid. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anticancer activity against various human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells. These findings suggest that (6-Hydroxy-2-methyl-4-oxoquinazolin-3(4H)-yl)acetic acid could be a potential lead compound for the development of novel anticancer drugs.

In addition to its anticancer properties, (6-Hydroxy-2-methyl-4-oxoquinazolin-3(4H)-yl)acetic acid has also shown promising anti-inflammatory effects. Research conducted by a team at the University of California demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These results indicate that (6-Hydroxy-2-methyl-4-oxoquinazolin-3(4H)-yl)acetic acid could be further explored for its potential use in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (6-Hydroxy-2-methyl-4-oxoquinazolin-3(4H)-yl)acetic acid is another important aspect to consider for its therapeutic development. Studies have shown that this compound has good oral bioavailability and stability in physiological conditions. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects. Computational modeling and in vitro assays are commonly used to predict and enhance these properties.

Synthetic routes for the preparation of (6-Hydroxy-2-methyl-4-oxoquinazolin-3(4H)-yl)acetic acid have been extensively studied. One common approach involves the condensation of anthranilic acid with an appropriate aldehyde or ketone followed by cyclization to form the quinazolinone ring. Subsequent functional group modifications can then be performed to introduce the desired substituents. These synthetic methods provide a robust foundation for large-scale production and further chemical modifications.

The safety profile of (6-Hydroxy-2-methyl-4-oxoquinazolin-3(4H)-yl)acetic acid is an essential consideration for its clinical application. Preclinical studies have generally shown favorable safety profiles, with no significant toxicity observed at therapeutic doses. However, comprehensive toxicological evaluations are still required to ensure its safety in humans. These assessments typically include acute and chronic toxicity studies, genotoxicity tests, and reproductive toxicity evaluations.

In conclusion, (6-Hydroxy-2-methyl-4-oxoquinazolin-3(4H)-yl)acetic acid (CAS No. 1322605-11-7)) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies continue to explore its mechanisms of action, optimize its pharmacological properties, and evaluate its safety profile for future clinical applications.